Cas no 2229438-65-5 (1,3-difluoro-2-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1,3-difluoro-2-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229438-65-5
• MF: C₁₁H₁₀F₂
• MW: 180.193910121918
• CID: 6290906
• PubChem ID: 165616023
• Update Time: 2025-06-23

1,3-difluoro-2-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoro-2-(2-methylbut-3-yn-2-yl)benzene
• EN300-1814397
• 2229438-65-5

• Inchi： 1S/C11H10F2/c1-4-11(2,3)10-8(12)6-5-7-9(10)13/h1,5-7H,2-3H3
• InChI Key： WDBKOSYNHQIJKW-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C#C)(C)C)F

Computed Properties

• Exact Mass: 180.07505664g/mol
• Monoisotopic Mass: 180.07505664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-difluoro-2-(2-methylbut-3-yn-2-yl)benzene

1,3-Difluoro-2-(2-Methylbut-3-Yn-2-Yl)Benzene: A Comprehensive Overview

The compound 1,3-difluoro-2-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229438655) is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of fluoroarenes and has garnered attention in recent years due to its potential applications in various fields, including materials science and pharmaceuticals. In this article, we will delve into the structure, synthesis, properties, and applications of this compound, as well as explore the latest research advancements.

The molecular structure of 1,3-difluoro-2-(2-methylbut-3-yne-2-yli)benzene is characterized by a benzene ring substituted with two fluorine atoms at the 1 and 3 positions. The 2-position of the ring is occupied by a 2-methylbuta-3-yne group. This substitution pattern imparts unique electronic and steric properties to the molecule. The presence of fluorine atoms introduces electron-withdrawing effects, while the alkyne group contributes to the molecule's conjugation and reactivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modern chemistry. Fluorine substitution can significantly alter the electronic properties of aromatic rings, making them suitable for various applications. For instance, fluorinated arenes are widely used as intermediates in drug synthesis due to their ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability.

The synthesis of 1,3-difluoro-2-(2-methylbuta-yne)benzene typically involves multi-step reactions. One common approach is the nucleophilic aromatic substitution (NAS) reaction, where a suitable nucleophile replaces a leaving group on the aromatic ring. Fluorination can be achieved through electrophilic substitution using fluorine sources such as HF or FClO4 under specific conditions. The alkyne group can be introduced via coupling reactions or through dehydrohalogenation of alkyl halides.

One of the most intriguing aspects of this compound is its reactivity towards various chemical transformations. The alkyne group in 1,3-difluoro derivatives can undergo cycloaddition reactions, such as [4+π] cycloadditions with dienes or enynes. These reactions are valuable for constructing complex molecular frameworks with potential applications in organic synthesis.

Recent research has also explored the use of 1,3-difluoro substituted benzenes in materials science. For example, these compounds have been investigated as precursors for synthesizing advanced materials such as carbon nanotubes or graphene derivatives. The presence of fluorine atoms can influence the electronic properties of these materials, making them suitable for applications in electronics and energy storage.

In terms of biological activity, fluorinated aromatic compounds have shown promise in drug discovery programs. Fluorine substitution can enhance drug-like properties such as bioavailability and selectivity. For instance, analogs of 1,3-difluoro derivatives have been studied as potential inhibitors of enzyme targets associated with diseases like cancer and neurodegenerative disorders.

The physical properties of 1,3-difluoro substituted benzenes are also worth noting. These compounds generally exhibit high thermal stability due to their aromatic framework and electron-withdrawing substituents. Additionally, their solubility in organic solvents makes them suitable for use in various organic reactions.

From an environmental perspective, understanding the fate and behavior of fluorinated aromatic compounds is crucial for assessing their safety and sustainability. Recent studies have examined the biodegradation pathways of these compounds under different environmental conditions. Results indicate that certain factors such as pH levels and microbial communities play a significant role in their degradation rates.

In conclusion, 1,3-difluoro substituted benzenes, particularly CAS No 22948655 (the CAS number for this compound), represent a class of compounds with diverse applications across multiple disciplines. Their unique structural features make them valuable tools in organic synthesis and materials science while their biological activity positions them as promising candidates in drug discovery efforts.